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Compound of Interest

Compound Name: 2-Methoxy-6-methylaniline

Cat. No.: B1630886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information

for 2-Methoxy-6-methylaniline (CAS No. 50868-73-0). The information is compiled from

various safety data sheets and chemical databases to ensure a thorough understanding for

professionals handling this compound.

Chemical Identification and Physical Properties
2-Methoxy-6-methylaniline, also known as 6-Methyl-o-anisidine, is an aromatic amine.[1][2] It

is a low melting point solid or liquid.[2]

Identifier Value

IUPAC Name 2-methoxy-6-methylaniline[3]

Synonyms
6-Methyl-o-anisidine, 2-Amino-1-methoxy-3-

methylbenzene[1][2]

CAS Number 50868-73-0[1]

Molecular Formula C₈H₁₁NO[1]

Molecular Weight 137.18 g/mol [1]
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Physical Property Value

Melting Point 26-29 °C (lit.)[1][4][5]

Boiling Point 62 °C at 0.15 mmHg (lit.)[1][4][5]

Flash Point 113 °C (235.4 °F) - closed cup[1]

Density 1.063 g/cm³ (rough estimate)[4]

Vapor Pressure 0.00782 mmHg at 25°C[4]

Solubility Chloroform (Slightly), Methanol (Sparingly)[4]

Hazard Identification and Classification
2-Methoxy-6-methylaniline is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

GHS Pictogram:

alt text

Signal Word: Warning[1][3]

GHS Hazard Statements:[1][3]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

GHS Precautionary Statements:[1]
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P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information
Detailed quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) are not available in the reviewed literature.
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Toxicological Endpoint Data

Acute Toxicity (Oral) Harmful if swallowed (Category 4)[3]

Acute Toxicity (Dermal) Harmful in contact with skin (Category 4)[3]

Acute Toxicity (Inhalation) Harmful if inhaled (Category 4)[3]

Skin Corrosion/Irritation Causes skin irritation (Category 2)[3]

Serious Eye Damage/Irritation Causes serious eye irritation (Category 2)[3]

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation (Category 3)[1]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2-Methoxy-6-
methylaniline are not publicly available. The hazard classifications are based on data from

similar chemical structures and computational toxicology models.

Handling, Storage, and First Aid
Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Ensure eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE):[1]
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Eye/Face Protection: Use safety glasses with side-shields or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

organic vapor cartridge.

Handling Procedures:[6]

Avoid contact with skin and eyes.

Do not breathe vapors or mists.

Wash thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents.

Storage Conditions:[2]

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Recommended storage temperature is 0-8 °C.[2]

First-Aid Measures:[7]

If Swallowed: Rinse mouth. Call a poison control center or doctor immediately.

If on Skin: Remove contaminated clothing. Wash skin with soap and water.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Seek immediate medical attention.

Fire and Reactivity Data
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Fire & Reactivity Value

Flammability Combustible liquid[1]

Flash Point 113 °C (235.4 °F) - closed cup[1]

Suitable Extinguishing Media
Water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[8]

Hazardous Decomposition Products Carbon oxides, nitrogen oxides (NOx)[7]

Incompatible Materials Strong oxidizing agents[7]

Workflow and Logical Relationships
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Caption: Chemical Safety Assessment Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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